![molecular formula C14H16N2O4 B4854679 3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide](/img/structure/B4854679.png)
3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide
Overview
Description
3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide, commonly known as MLN4924, is a small molecule inhibitor that targets the NEDD8-activating enzyme (NAE) pathway. This pathway is responsible for the activation of the NEDD8 protein, which plays a crucial role in the regulation of cellular processes such as DNA replication, cell cycle progression, and protein degradation. Inhibition of this pathway has shown promising results in the treatment of cancer and other diseases.
Mechanism of Action
MLN4924 works by inhibiting the 3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide pathway, which leads to the accumulation of NEDD8-conjugated proteins. This accumulation results in the activation of the Cullin-RING E3 ubiquitin ligases (CRLs), which are responsible for the degradation of proteins involved in cell cycle progression and DNA replication. Inhibition of the this compound pathway by MLN4924 leads to the stabilization of these proteins, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
MLN4924 has been shown to have a potent anti-tumor effect in vitro and in vivo, with minimal toxicity to normal cells. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, MLN4924 has been shown to have anti-inflammatory effects and inhibit viral replication.
Advantages and Limitations for Lab Experiments
One advantage of MLN4924 is its specificity for the 3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide pathway, which makes it a valuable tool for studying the role of this pathway in cellular processes. However, its potency and specificity also make it difficult to use in vivo, as high doses are required to achieve therapeutic effects. Additionally, MLN4924 has a short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for research on MLN4924. One area of interest is the development of more potent and selective inhibitors of the 3-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxyphenyl)propanamide pathway. Another area of research is the identification of biomarkers that can predict response to MLN4924 treatment. Additionally, the combination of MLN4924 with other cancer therapies is an area of active investigation, as it may enhance the efficacy of these treatments. Finally, the use of MLN4924 in the treatment of viral infections and inflammatory diseases is an area that warrants further exploration.
Scientific Research Applications
MLN4924 has been extensively studied in preclinical and clinical trials for the treatment of various cancers, including leukemia, lymphoma, and solid tumors. It has also shown potential in the treatment of viral infections and inflammatory diseases.
properties
IUPAC Name |
3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxyphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-20-11-5-3-2-4-10(11)15-12(17)8-9-16-13(18)6-7-14(16)19/h2-5H,6-9H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KONPZWXRWMIIFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CCN2C(=O)CCC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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